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Compound of Interest

Compound Name: Procyanidin B8

Cat. No.: B153742 Get Quote

For laboratory professionals engaged in research and drug development, the responsible

management and disposal of chemical compounds like Procyanidin B8 are critical for

ensuring personnel safety, environmental protection, and regulatory compliance. While

Procyanidin B8 and similar compounds are generally not classified as hazardous, their

toxicological properties are not exhaustively studied.[1][2] Therefore, treating them with the

standard precautions applicable to all laboratory chemicals is a mandatory and prudent

practice.[1][3]

This guide provides a comprehensive, procedural framework for the safe disposal of

Procyanidin B8 waste streams, aligning with standard laboratory safety protocols and

environmental stewardship.

Hazard Profile Summary
While specific quantitative disposal data for Procyanidin B8 is not detailed in safety data

sheets, a summary of its hazard assessment provides context for the recommended handling

and disposal precautions. The following table is based on data for closely related procyanidins,

which indicates a low hazard level but underscores the need for professional laboratory

practices.
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Hazard Classification Rating & Remarks Source

GHS Classification
Not a hazardous substance or

mixture.
[4]

Primary Irritant Effect

On the skin: No irritant effect.

On the eye: Can cause serious

eye damage (based on

Procyanidin B1 data).

[5]

Carcinogenicity

No ingredients are identified as

probable, possible, or

confirmed human carcinogens

by IARC, NTP, or OSHA.

[4]

Ecological Toxicity

No data available, but products

should not be allowed to enter

drains or waterways.

[2][4][5]

Step-by-Step Disposal Protocol
The following procedures provide a direct, operational workflow for managing Procyanidin B8
waste from generation to final disposal.

Step 1: Waste Identification and Segregation
Proper identification and separation of waste streams are the foundational steps for safe and

compliant disposal.

Identify the Waste Stream: Characterize the waste as one of the following:

Solid Waste: Pure Procyanidin B8 powder, contaminated weighing paper, gloves, or

wipes.[3]

Liquid Waste: Solutions containing Procyanidin B8 dissolved in aqueous or organic

solvents.[3]

Sharps: Needles, scalpels, or glass pipettes contaminated with Procyanidin B8.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/sial/phl89616
https://cdn.caymanchem.com/cdn/msds/22411m.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/phl89616
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=271956
https://www.sigmaaldrich.com/US/en/sds/sial/phl89616
https://cdn.caymanchem.com/cdn/msds/22411m.pdf
https://www.benchchem.com/product/b153742?utm_src=pdf-body
https://www.benchchem.com/product/b153742?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Procyanidins_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b153742?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Procyanidins_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b153742?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Procyanidins_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate the Waste:

Do not mix Procyanidin B8 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EHS) office.[3][6]

Keep Procyanidin B8 waste separate from incompatible materials, such as strong

oxidizing or reducing agents.[3][7] Mixing incompatible wastes can lead to dangerous

reactions.[7]

Step 2: Containment and Labeling
Proper containment prevents leaks and spills, while clear labeling ensures safe handling and

disposal by EHS personnel.

Use Appropriate Containers:

All hazardous waste must be stored in containers made of compatible materials that can

be securely sealed to prevent leaks.[6][8]

The original chemical container is often the best choice for storing its own waste.[6][8]

For liquid waste, use sealable, leak-proof glass or polyethylene carboys.[3] EH&S

departments often provide suitable containers.[9]

For solid waste, use a durable, sealed container.[3]

Contaminated sharps must always be placed in a designated, puncture-resistant sharps

container.[3]

Label Containers Immediately and Clearly:

Label the waste container as soon as the first drop of waste is added.[9]

The label must include the words "Hazardous Waste".[7]

List all chemical constituents by their full name (no formulas or abbreviations) and their

estimated percentages or volumes, including solvents and water.[7][9]
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Include the name and contact information of the generating personnel, along with the

building and room number.[8]

Indicate the date when the container was first used for waste accumulation.[3]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Waste must be stored safely in a designated area pending pickup.

Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation

Area within the laboratory.[7][10] This area should be isolated and under the control of

laboratory personnel.[8][9]

Secondary Containment: All hazardous waste containers must be stored within a secondary

containment system, such as a tray or tub, to contain any potential spills.[6]

Keep Containers Closed: Waste containers must remain tightly sealed at all times, except

when adding waste.[6][9] Using a funnel that is left open is a common violation.[6]

Step 4: Accidental Spill Management
Immediate and correct response to spills minimizes exposure and contamination.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-

resistant gloves.[1][11]

Contain the Spill: Prevent the spill from spreading or entering drains.[4]

Clean Up:

For solid spills: Gently sweep or vacuum the material to avoid generating dust.[2][3]

Collect the material in a suitable container for disposal.[1][3]

For liquid spills: Use an inert absorbent material like sand or diatomaceous earth to absorb

the spill.[3]

Decontaminate: Thoroughly clean the spill surface to remove any residual contamination.[2]

[3] All cleanup materials should be disposed of as hazardous waste.[6]
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Step 5: Disposal of Empty Containers
Even "empty" containers require proper handling as they contain chemical residues.

Triple Rinse: The first rinse of a container that held a Procyanidin B8 solution must be

collected and disposed of as hazardous chemical waste.[3]

Subsequent Rinses: Subsequent rinses with water may typically be discarded down the

drain, but always confirm this with your local EHS guidelines first.[3][9]

Final Disposal: Once triple-rinsed and dried, deface the original label and dispose of the

container in the regular laboratory glass or plastic recycling stream, as permitted by your

institution.[3]

Step 6: Final Disposal Route
The final step is to arrange for professional disposal.

Consult EHS: Always consult your institution's EHS office for specific guidance, as they are

responsible for making the final hazardous waste determination and managing disposal

according to federal, state, and local regulations.[1][8][10]

Arrange for Pickup: Once a waste container is full or has been accumulating for the

maximum time allowed (e.g., nine months), seal it and submit a waste pickup request to your

EHS department.[9]

Prohibited Methods: Never dispose of solid Procyanidin B8 waste in the regular trash or

wash concentrated solutions down the drain.[3][6] Evaporation of waste in a fume hood is

also forbidden.[6][7]

Operational Workflow for Procyanidin B8 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

management and disposal of Procyanidin B8 waste.
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Caption: Workflow for Procyanidin B8 Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. cleanchemlab.com [cleanchemlab.com]

3. benchchem.com [benchchem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. vumc.org [vumc.org]

7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

8. vumc.org [vumc.org]

9. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]

10. ehrs.upenn.edu [ehrs.upenn.edu]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Procyanidin B8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153742#procyanidin-b8-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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